Cas no 42958-27-0 (5-methoxy-2-(1-methylethyl)-1H-Indole)

• Product name: 5-methoxy-2-(1-methylethyl)-1H-Indole
• CAS No: 42958-27-0
• MF: C₁₂H₁₅NO
• MW: 189.2536
• CID: 1112423
• PubChem ID: 10465109

5-methoxy-2-(1-methylethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(1-methylethyl)-1H-Indole
• 42958-27-0
• NWCQRINPYALBHU-UHFFFAOYSA-N
• 2-isopropyl-5-methoxyindole
• SCHEMBL12356941
• 2-Isopropyl-5-methoxy-1H-indole

• Inchi： InChI=1S/C12H15NO/c1-8(2)12-7-9-6-10(14-3)4-5-11(9)13-12/h4-8,13H,1-3H3
• InChI Key： NWCQRINPYALBHU-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC2=C(N1)C=CC(=C2)OC

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25Ų
• XLogP3: 3.2